(Z)-ethyl 1-butyl-2-((3-methoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-butyl-6-(3-methoxybenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H26N4O5/c1-4-6-13-30-22-19(25(32)29-14-8-7-12-21(29)27-22)16-20(26(33)35-5-2)23(30)28-24(31)17-10-9-11-18(15-17)34-3/h7-12,14-16H,4-6,13H2,1-3H3
• InChI Key: QTZBJFHLFLAFJI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C3=CC(=CC=C3)OC)C(=O)OCC)C(=O)N4C=CC=CC4=N2
• Molecular Formula: C26H26N4O5
• Molecular Weight: 474.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. .

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure. These can provide information about the compound’s atomic connectivity, stereochemistry, and molecular weight.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound, the conditions under which it reacts, and the products of these reactions.

Physical And Chemical Properties Analysis

This includes determining properties like melting point, boiling point, solubility, and stability. Spectroscopic properties (UV-Vis, IR, NMR) may also be analyzed.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Compounds similar to (Z)-ethyl 1-butyl-2-((3-methoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate have been synthesized through various chemical reactions. These include the creation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions with different arylidinemalononitrile derivatives (Mohamed, 2021).

• Cycloaddition Reactions : The compound's analogs have been involved in 1,3-dipolar cycloaddition reactions. For example, ethyl (2Z)-5-aryl-2-(2-methoxy-2-oxoethylidene)-7-methyl-2,3-dihydro-5H-thiazolo[3,2-a] pyrimidine-6-carboxylate reacted with ethyl buta-2,3-dienoate, catalyzed by triphenylphosphine, to form novel spiro derivatives (Ren et al., 2018).

• Coordination to Transition Metals : Related compounds have been used to synthesize imino-N-heterocyclic carbene, which was coordinated to early transition metals like titanium, zirconium, hafnium, and chromium. These complexes showed potential as ethylene polymerization catalysts (Larocque et al., 2011).

Biological Applications

• Anticancer Activity : Some compounds structurally related to (Z)-ethyl 1-butyl-2-((3-methoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate have shown potential anticancer activities. For instance, certain thiazolopyrimidine derivatives demonstrated significant activity against the colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020).

• Antioxidant and Antimicrobial Properties : Ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5- dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives, similar to the compound , were found to have in vitro antioxidant, antibacterial, and antifungal properties (Maddila et al., 2012).

Optical Properties

• Fluorescent Sensor Applications : Imidazo[1,2-a]pyrimidines, related to the query compound, were synthesized and studied for their optical properties. Some of these compounds, specifically 2,4-bis(4-methoxyphenyl)benzo[4,5]imidazo[1,2-a]pyrimidine, acted as a fluorescent sensor for zinc ions (Rawat & Rawat, 2018).

Mechanism of Action

If the compound is biologically active, studies may be conducted to determine its mechanism of action. This could involve looking at the compound’s interactions with biological macromolecules, its effects on cellular processes, and its overall effect on an organism.

Safety and Hazards

Information on the compound’s toxicity, flammability, and environmental impact is also important. This can be determined through laboratory testing and by referencing material safety data sheets.

Future Directions

This could involve suggesting further studies to fully understand the compound’s properties or potential applications. It could also involve proposing modifications to the compound’s structure to enhance its properties.